Cas no 57253-40-4 (2-Chloro-2-dioxene)

• Product Name: 2-Chloro-2-dioxene
• CAS No: 57253-40-4
• MF: C₄H₅ClO₂
• MW: 120.53430056572
• CID: 1603854
• PubChem ID: 12424323
• Update Time: 2025-05-21

2-Chloro-2-dioxene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxin, 5-chloro-2,3-dihydro-
• 5-chloro-2,3-dihydro-1,4-dioxine
• 1,4-Dioxin,5-chloro-2,3-dihydro
• 2-chloro-1,4-dioxacyclohexene
• 2-chloro-1,4-dioxene
• 2-chloro-5,6-dihydro-p-dioxin
• 2-chlorodihydro-p-dioxin
• 5-chloro-2,3-dihydro-1,4-dioxin
• chlorodioxene
• 57253-40-4
• 2-Chloro-2-dioxene
• DTXSID00497618
• SCHEMBL1627178

• Inchi： 1S/C4H5ClO2/c5-4-3-6-1-2-7-4/h3H,1-2H2
• InChI Key： CEWVATDHWSVYRG-UHFFFAOYSA-N
• SMILES： ClC1=COCCO1

Computed Properties

• Exact Mass: 119.99800
• Monoisotopic Mass: 119.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 1.07090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxins Para dioxins

Additional information on 2-Chloro-2-dioxene

Comprehensive Overview of 2-Chloro-2-dioxene (CAS No. 57253-40-4): Properties, Applications, and Industry Insights

2-Chloro-2-dioxene (CAS No. 57253-40-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As researchers and industries increasingly focus on sustainable and high-performance materials, compounds like 2-Chloro-2-dioxene are being explored for their potential in pharmaceuticals, agrochemicals, and advanced material synthesis. This article delves into the properties, uses, and emerging trends surrounding this compound, addressing common queries such as "What is 2-Chloro-2-dioxene used for?" and "How is 2-Chloro-2-dioxene synthesized?".

The molecular formula of 2-Chloro-2-dioxene features a chloro substituent attached to a dioxene ring, which contributes to its reactivity and functional versatility. This structural motif makes it a valuable intermediate in organic synthesis, particularly in the construction of heterocyclic compounds. Recent studies highlight its role in the development of novel biodegradable polymers and green chemistry applications, aligning with global trends toward environmental sustainability. Keywords such as "2-Chloro-2-dioxene synthesis" and "dioxene derivatives" frequently appear in academic literature, reflecting its growing relevance.

In the pharmaceutical sector, 2-Chloro-2-dioxene has been investigated as a precursor for bioactive molecules. Its ability to undergo selective transformations, such as cycloaddition reactions and nucleophilic substitutions, makes it a candidate for drug discovery pipelines. Researchers are particularly interested in its potential to yield antimicrobial and anti-inflammatory agents, addressing the rising demand for new therapeutic options amid increasing antibiotic resistance.

From an industrial perspective, the compound's stability under controlled conditions and compatibility with catalytic systems have spurred innovations in fine chemical manufacturing. Companies specializing in high-value intermediates often list 2-Chloro-2-dioxene in their portfolios, catering to sectors like flavor and fragrance production. Searches for "buy 2-Chloro-2-dioxene" and "CAS 57253-40-4 suppliers" indicate robust commercial interest, driven by its niche applications.

Safety and handling protocols for 2-Chloro-2-dioxene emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its reactivity warrants precautions during storage and transport. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe integration into supply chains, a topic frequently queried as "Is 2-Chloro-2-dioxene regulated?".

Looking ahead, advancements in catalytic methodologies and process optimization are expected to enhance the scalability of 2-Chloro-2-dioxene production. Collaborative efforts between academia and industry aim to reduce synthetic bottlenecks, answering questions like "How to improve 2-Chloro-2-dioxene yield?". As sustainability becomes a cornerstone of chemical innovation, this compound exemplifies the balance between functionality and eco-conscious design.

In summary, 2-Chloro-2-dioxene (CAS No. 57253-40-4) represents a dynamic intersection of chemistry and practicality. Its multifaceted applications—from drug development to material science—underscore its value in modern research. By addressing trending search terms and industry pain points, this overview provides a holistic perspective on a compound poised to shape future scientific and industrial landscapes.